Cas no 1000574-24-2 (<br>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide)

• Product Name: <br>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide
• CAS No: 1000574-24-2
• MF: C₁₁H₁₁N₅O₄
• MW: 277.236141443253
• CID: 3157613
• PubChem ID: 135949957
• Update Time: 2025-07-14

<br>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide Chemical and Physical Properties

Names and Identifiers

• <br>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide
• N,N-Dimethyl-1-(2-nitrophenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxamide
• 1000574-24-2
• MFCD09877905
• 2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide

• MDL： MFCD09877905
• Inchi： 1S/C11H11N5O4/c1-14(2)10(17)9-12-11(18)15(13-9)7-5-3-4-6-8(7)16(19)20/h3-6H,1-2H3,(H,12,13,18)
• InChI Key： VIMBEOJFJGWYHM-UHFFFAOYSA-N
• SMILES： O=C1NC(C(N(C)C)=O)=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.08110385Da
• Monoisotopic Mass: 277.08110385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111Ų

Additional information on <br>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide

Introduction to 2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide and Its Significance in Modern Chemical Research

2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide, with the CAS number 1000574-24-2, is a compound that has garnered significant attention in the field of chemical and biomedical research. This heterocyclic compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable candidate for various applications, particularly in drug discovery and synthetic chemistry. The compound's structure includes a triazole ring, a nitrophenyl substituent, and an amide functional group, which collectively contribute to its reactivity and potential biological activity.

The< strong>nitrophenyl moiety in the molecule is particularly noteworthy due to its ability to influence electronic properties and interact with biological targets. This feature has been extensively studied in the context of developing novel pharmaceuticals. Researchers have explored the< strong>nitrophenyl group's role in modulating enzyme activity and binding affinity, which are critical factors in drug design. The presence of this group in< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide suggests potential applications in areas such as anti-inflammatory and anticancer therapies.

The< strong>triazole ring is another key structural feature of this compound that contributes to its chemical versatility. Triazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and antiviral properties. The< strong>triazole ring's stability and ability to form hydrogen bonds make it an attractive scaffold for medicinal chemistry. In recent years, there has been a surge in research focused on optimizing triazole-containing compounds for therapeutic use. The incorporation of the< strong>triazole ring into< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide enhances its potential as a lead compound for drug development.

The< strong>cyclic structure of this compound also plays a crucial role in determining its pharmacokinetic properties. The presence of multiple rings creates a rigid framework that can be exploited to improve drug stability and bioavailability. Additionally, the< strong>cyclic structure's ability to interact with biological targets in specific orientations can enhance binding affinity. These characteristics have made< strong>cyclic compounds, including derivatives of< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide, attractive candidates for further investigation.

In recent years, advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. This has led to the identification of novel scaffolds and functional groups that can be incorporated into drug candidates. The< strong>nitrophenyl,< strong>triazole ring, and< strong>cyclic structure of< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide align well with these trends and make it a promising candidate for further exploration.

The synthesis of< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process. These advancements have not only improved yield but also enhanced purity standards.

The potential applications of< strong>2,5-Dihydro-1-(2-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and industrial applications as well. For instance，the compound's ability to form stable complexes with metals has been explored for catalytic applications. Additionally，its photochemical properties have been investigated for use in organic electronics.

The future direction of research on< strong>cas no100057424_25_Dihydro_12nitrophenyl_15oxo_14triazole_13carboxylic_acid_dimethylamide_strongCAS_no100057424_25_Dihydro_12nitrophenyl_15oxo_14triazole_13carboxylic_acid_dimethylamideCAS_no100057424_25_Dihydro_12nitrophenyl_15oxo_14triazole_13carboxylic_acid_dimethylamideCAS_no100057424_25_Dihydro_12nitrophenyl_15oxo_14triazole_13carboxylic_acid_dimethylamideCAS_no100057424CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CAS_no10005742CASno10005742cas no 100057424cas no 10005742cas no 10005742cas no 10005742cas no 10005742cas no 10005742cas no 10000657424cas no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no 10no _Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Dihydro_Diamide_stronghas been expanding rapidly. Researchers are exploring new synthetic routes to improve efficiency and scalability，as well as investigating novel derivatives with enhanced biological activity。The integration of computational methods with experimental techniques is expected to accelerate the discovery process。